Cas no 1421442-92-3 (N-(4-{5H,6H,7H-pyrrolo[1,2-a]imidazol-3-yl}phenyl)-1,3-benzothiazole-6-carboxamide)

• Product Name: N-(4-{5H,6H,7H-pyrrolo[1,2-a]imidazol-3-yl}phenyl)-1,3-benzothiazole-6-carboxamide
• CAS No: 1421442-92-3
• MF: C₂₀H₁₆N₄OS
• MW: 360.432242393494
• CID: 5401254
• Update Time: 2025-06-12

N-(4-{5H,6H,7H-pyrrolo[1,2-a]imidazol-3-yl}phenyl)-1,3-benzothiazole-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)phenyl]-1,3-benzothiazole-6-carboxamide
• N-(4-{5H,6H,7H-pyrrolo[1,2-a]imidazol-3-yl}phenyl)-1,3-benzothiazole-6-carboxamide

• Inchi： 1S/C20H16N4OS/c25-20(14-5-8-16-18(10-14)26-12-22-16)23-15-6-3-13(4-7-15)17-11-21-19-2-1-9-24(17)19/h3-8,10-12H,1-2,9H2,(H,23,25)
• InChI Key： IRHKIROGIVXHGI-UHFFFAOYSA-N
• SMILES： S1C2=CC(C(NC3=CC=C(C4N5CCCC5=NC=4)C=C3)=O)=CC=C2N=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-{5H,6H,7H-pyrrolo[1,2-a]imidazol-3-yl}phenyl)-1,3-benzothiazole-6-carboxamide

Comprehensive Analysis of N-(4-{5H,6H,7H-pyrrolo[1,2-a]imidazol-3-yl}phenyl)-1,3-benzothiazole-6-carboxamide (CAS 1421442-92-3)

The compound N-(4-{5H,6H,7H-pyrrolo[1,2-a]imidazol-3-yl}phenyl)-1,3-benzothiazole-6-carboxamide, identified by its CAS number 1421442-92-3, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its unique pyrroloimidazole and benzothiazole moieties, has garnered attention for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which may contribute to its bioactivity and selectivity in targeting specific biological pathways.

In recent years, the demand for novel heterocyclic compounds like N-(4-{5H,6H,7H-pyrrolo[1,2-a]imidazol-3-yl}phenyl)-1,3-benzothiazole-6-carboxamide has surged, driven by the need for more effective therapeutic agents. The benzothiazole scaffold, in particular, is known for its diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. When combined with the pyrroloimidazole core, this compound exhibits enhanced molecular interactions, making it a promising candidate for further investigation.

One of the most frequently searched questions in scientific databases revolves around the synthetic route and mechanism of action of such compounds. For CAS 1421442-92-3, the synthesis typically involves multi-step organic reactions, including condensation and cyclization processes. The precise structure-activity relationship (SAR) of this molecule is still under study, but preliminary data suggest that its carboxamide group plays a critical role in binding to target proteins.

The growing interest in N-(4-{5H,6H,7H-pyrrolo[1,2-a]imidazol-3-yl}phenyl)-1,3-benzothiazole-6-carboxamide is also reflected in its potential applications in precision medicine. With the rise of personalized therapies, researchers are exploring how this compound could be tailored to address specific genetic or metabolic disorders. Its molecular weight and lipophilicity are key factors being evaluated to optimize its pharmacokinetic properties.

Another hot topic in the scientific community is the computational modeling of such compounds. Advanced in silico techniques, including molecular docking and dynamics simulations, are being employed to predict the binding affinity of CAS 1421442-92-3 with various biological targets. These studies are crucial for identifying potential drug candidates and reducing the time and cost associated with experimental screening.

From an industrial perspective, the scalability of synthesizing N-(4-{5H,6H,7H-pyrrolo[1,2-a]imidazol-3-yl}phenyl)-1,3-benzothiazole-6-carboxamide is a critical consideration. Companies are investing in green chemistry approaches to minimize environmental impact while maintaining high yields. The use of catalysts and solvent-free conditions are among the strategies being explored to achieve sustainable production.

In conclusion, N-(4-{5H,6H,7H-pyrrolo[1,2-a]imidazol-3-yl}phenyl)-1,3-benzothiazole-6-carboxamide (CAS 1421442-92-3) stands out as a compound of significant scientific and therapeutic interest. Its unique structural features, combined with its potential applications in drug discovery and precision medicine, make it a focal point for ongoing research. As the scientific community continues to unravel its properties, this molecule may pave the way for innovative treatments in the years to come.